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Compound of Interest

Compound Name: lodomethylbenzene

Cat. No.: B152007

An In-depth Technical Guide to the CAS Numbers and Safety Information of
lodomethylbenzenes

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive information on the Chemical Abstracts Service (CAS)
numbers and safety profiles of iodomethylbenzene isomers. The following sections detail the
physicochemical properties, hazard classifications, and essential safety protocols for handling,
storage, and disposal of these compounds.

Physicochemical Properties

The properties of iodomethylbenzene isomers vary depending on the position of the iodo
group. The tables below summarize key quantitative data for easy comparison.

Table 1: CAS Numbers and Physical Properties of lodomethylbenzene Isomers
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Safety and Hazard Information

The following table summarizes the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals information for each iodomethylbenzene isomer.

Table 2: GHS Hazard Information for lodomethylbenzene Isomers
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Powerful its toxicity and
lachrymator[12] irritant nature.
[16].

Experimental Protocols
Handling and Personal Protective Equipment (PPE)

Proper handling and the use of appropriate PPE are crucial to minimize exposure risks.
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Safe Handling Workflow for lodomethylbenzenes.
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» Engineering Controls: Always handle iodomethylbenzenes in a well-ventilated area,
preferably within a chemical fume hood to minimize inhalation exposure.[8]

o Eye Protection: Wear chemical safety goggles or a face shield that conforms to EN166 or
NIOSH standards.[7]

o Skin Protection: Use impervious gloves (e.g., nitrile) and a lab coat.[8] Contaminated clothing
should be removed and washed before reuse.[11]

» Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, use a
NIOSH-approved respirator with an organic vapor cartridge.[12]

» Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[7]

Storage

» Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents.[11][18]

o Keep containers tightly closed when not in use.[11]
» Protect from light, especially for 3-iodotoluene.[10]

e For combustible liquids like 2- and 3-iodotoluene, keep away from heat, sparks, and open
flames.[5][11]

Spills and Accidental Release

o Small Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a suitable,
closed container for disposal.[6]

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains.[6]

o Eliminate all ignition sources in the vicinity of the spill.[2]

Disposal

Disposal of iodinated compounds must comply with local, state, and federal regulations.
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Waste Generation

Collect Waste in a Labeled, Sealed Container

Pre-Disposal Treatment (if necessary)

Neutralize with Sodium Thiosulfate (for solutions containing elemental iodine)

Final Disposal

Consult Local, State, and Federal Regulations

Transfer to a Licensed Hazardous Waste Disposal Facility

Click to download full resolution via product page
General Disposal Workflow for lodinated Waste.
Do not dispose of iodomethylbenzenes down the drain.[19]
Waste should be treated as hazardous.[19]

For solutions containing elemental iodine, neutralization with a reducing agent like sodium
thiosulfate can be performed to convert it to the less hazardous iodide form.[20] The solution
should become colorless upon complete reaction.[21]

Dispose of the chemical waste through a licensed disposal company.[7] It may be possible to
dissolve the material in a combustible solvent and incinerate it in a chemical incinerator
equipped with an afterburner and scrubber.[7]

Reactivity and Incompatibilities
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e Incompatible Materials: Strong oxidizing agents.[18]

e Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon
dioxide, and hydrogen iodide.[18]

e Benzyl lodide Reactivity: As a benzylic halide, benzyl iodide is a potent lachrymator and is
reactive towards nucleophiles. It may react with water or moist air to release toxic or
corrosive gases.[2][17] It is also sensitive to light.

Toxicological Information

Detailed toxicological studies for all isomers are not readily available. However, the available
data and hazard classifications indicate that these compounds are irritants and may be
harmful.

o 3-lodotoluene: Oral LD50 (rat) = 2296 mg/kg.[3]
e The primary routes of exposure are inhalation, ingestion, and skin/eye contact.

o Symptoms of overexposure can include skin and eye irritation, respiratory tract irritation, and
for benzyl iodide, severe burns and lachrymation.[2][7][17]

This guide is intended for informational purposes for trained professionals. Always consult the
most up-to-date Safety Data Sheet (SDS) for the specific product you are using and adhere to
all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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